Cas no 1858497-10-5 (1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine)

1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine structure
1858497-10-5 structure
Product Name:1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine
CAS No:1858497-10-5
MF:C9H11N3S
MW:193.268739938736
CID:5715125
PubChem ID:130763334
Update Time:2023-10-15

1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • EN300-1147539
    • 1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine
    • 1858497-10-5
    • 1H-Pyrazol-5-amine, 1-methyl-3-(5-methyl-3-thienyl)-
    • Inchi: 1S/C9H11N3S/c1-6-3-7(5-13-6)8-4-9(10)12(2)11-8/h3-5H,10H2,1-2H3
    • InChI Key: AAQQWZNOIGKJEE-UHFFFAOYSA-N
    • SMILES: S1C=C(C=C1C)C1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 193.06736854g/mol
  • Monoisotopic Mass: 193.06736854g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 336.9±42.0 °C(Predicted)
  • pka: 3.84±0.10(Predicted)

1-Methyl-3-(5-methylthiophen-3-yl)-1H-pyrazol-5-amine Pricemore >>

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